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Compound of Interest

Compound Name:
Triethylene glycol bis(2-

ethylhexanoate)

Cat. No.: B024735 Get Quote

Essential Safety and Handling Guide for
Triethylene Glycol Bis(2-Ethylhexanoate)
For laboratory professionals, including researchers, scientists, and drug development experts,

this guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Triethylene glycol bis(2-ethylhexanoate) (CAS No. 94-28-0).

Adherence to these guidelines is crucial for ensuring personal safety and minimizing

environmental impact.

Personal Protective Equipment (PPE)
When handling Triethylene glycol bis(2-ethylhexanoate), a comprehensive PPE strategy is

mandatory to prevent skin and eye contact, as well as inhalation of any mists or vapors.[1][2]
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PPE Category Specification Standard Compliance

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[3]

Skin Protection

Chemical-resistant gloves. The

specific material should be

chosen based on the

manufacturer's chemical

resistance data. General

guidance for esters suggests

that Butyl rubber and Viton™

may be suitable, while Nitrile

and Neoprene may offer

splash protection.[4][5] Wear

appropriate protective clothing

to prevent skin exposure.[1][3]

EU Directive 89/686/EEC and

the standard EN 374 derived

from it.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

[3]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

[3]

Operational Plans: Step-by-Step Guidance
Strict adherence to the following operational procedures is essential for the safe handling and

storage of Triethylene glycol bis(2-ethylhexanoate).

Handling Procedures:
Ventilation: Always use this chemical in a well-ventilated area to keep airborne

concentrations low.[3]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB6289188_EN.htm
https://pim-resources.coleparmer.com/sds/75632.pdf
https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6289188_EN.htm
https://pim-resources.coleparmer.com/sds/75632.pdf
https://www.chemicalbook.com/msds/triethylene-glycol-bis-2-ethylhexanoate.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6289188_EN.htm
https://pim-resources.coleparmer.com/sds/75632.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6289188_EN.htm
https://pim-resources.coleparmer.com/sds/75632.pdf
https://www.benchchem.com/product/b024735?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/75632.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6289188_EN.htm
https://pim-resources.coleparmer.com/sds/75632.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Hygiene: Wash thoroughly after handling. Remove contaminated clothing and wash

it before reuse.[1][3]

Ingestion and Inhalation: Avoid ingestion and inhalation of the substance.[1][3]

Ignition Sources: Keep away from heat, sparks, and open flames.[6]

Storage Plan:
Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, well-ventilated area.

Incompatible Substances: Keep away from incompatible substances, particularly strong

oxidizing agents.[3]

Emergency and Disposal Protocols
Accidental Release Measures:

Ventilate Area: Ensure adequate ventilation in the event of a spill.[3]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[3]

Collection: Place the absorbed material into a suitable container for disposal.[3]

Clean-up: Clean up spills immediately, observing all personal protection protocols.[3]

First-Aid Measures:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention.[1][3]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1][3]
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Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][3]

Disposal Plan:
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[3] Adhere to all federal, state, and local hazardous waste regulations for

complete and accurate classification and disposal.[3] The material may be disposed of by

removal to a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[2]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for Triethylene
glycol bis(2-ethylhexanoate).

Parameter Value Reference

Oral LD50 (Rat) 31 g/kg [3]

Oral LD50 (Mouse) >3200 mg/kg [3]

Dermal LD50 (Rabbit) 14100 µL/kg [3]

Dermal LD50 (Guinea Pig) >20 mL/kg [3]

Flash Point 198.89 °C (390 °F) [3]

Autoignition Temperature 385 °C (725 °F) [3]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling Triethylene glycol bis(2-ethylhexanoate).
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling Triethylene glycol
bis(2-ethylhexanoate)

Assess Task-Specific Hazards:
- Potential for splash?
- Aerosol generation?

- Duration of handling?

Eye Protection:
Chemical Safety Goggles

Skin Protection:
- Chemical Resistant Gloves

- Protective Clothing/Lab Coat

Respiratory Protection:
(If ventilation is inadequate or

mists are generated)

Inspect PPE Before Use

Consult Glove Manufacturer's
Chemical Resistance Data

Proceed with Safe Handling Protocols

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Triethylene Glycol Bis(2-Ethylhexanoate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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